Cas no 887587-29-3 (Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate)
Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-CYCLOBUTYLAMINO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate
- 1-Boc-3-(cyclobutylamino)pyrrolidine
- 1-BOC-3-(CYCLOBUTYLAMINO)-PYRROLIDINE
- AB3373
- MB03888
- Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate
-
- MDL: MFCD06656610
- Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-7-11(9-15)14-10-5-4-6-10/h10-11,14H,4-9H2,1-3H3
- InChI Key: RXVYXJYUWGEXIZ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C1)NC1CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 282
- Topological Polar Surface Area: 41.6
Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB448765-250 mg |
tert-Butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate; . |
887587-29-3 | 250MG |
€434.10 | 2023-07-18 | ||
| abcr | AB448765-1 g |
tert-Butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate; . |
887587-29-3 | 1g |
€1,002.20 | 2023-07-18 | ||
| Chemenu | CM527968-1g |
tert-Butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate |
887587-29-3 | 97% | 1g |
$523 | 2022-12-31 | |
| Advanced ChemBlocks | P35387-100MG |
1-Boc-3-(cyclobutylamino)pyrrolidine |
887587-29-3 | 95% | 100MG |
$200 | 2023-09-15 | |
| Advanced ChemBlocks | P35387-250MG |
1-Boc-3-(cyclobutylamino)pyrrolidine |
887587-29-3 | 95% | 250MG |
$320 | 2023-09-15 | |
| Advanced ChemBlocks | P35387-1G |
1-Boc-3-(cyclobutylamino)pyrrolidine |
887587-29-3 | 95% | 1G |
$805 | 2023-09-15 | |
| abcr | AB448765-250mg |
tert-Butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate; . |
887587-29-3 | 250mg |
€440.30 | 2025-04-15 | ||
| abcr | AB448765-1g |
tert-Butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate; . |
887587-29-3 | 1g |
€1017.70 | 2025-04-15 | ||
| eNovation Chemicals LLC | Y1253192-250mg |
3-CYCLOBUTYLAMINO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER |
887587-29-3 | 95% | 250mg |
$470 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1253192-1g |
3-CYCLOBUTYLAMINO-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER |
887587-29-3 | 95% | 1g |
$1035 | 2024-06-06 |
Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate
Professional Introduction to Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate (CAS No. 887587-29-3)
Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate, with the chemical formula C₁₁H₁₈N₂O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The Tert-butyl group and the cyclobutylamino moiety contribute to its distinct chemical behavior, making it a valuable candidate for further research and exploration.
The CAS No. 887587-29-3 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numerical code is essential for researchers to locate and reference the compound accurately in their studies. The molecular structure of Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate features a pyrrolidine ring substituted with both a Tert-butyl group and a cyclobutylamino group, which together create a complex and versatile framework for chemical modifications and biological interactions.
Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrrolidine derivatives, such as Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate, have shown promise in various therapeutic applications due to their ability to mimic natural biological structures and interact with biological targets effectively. The presence of the Tert-butyl group enhances the lipophilicity of the compound, making it more suitable for membrane penetration and receptor binding, while the cyclobutylamino moiety contributes to its stability and resistance to metabolic degradation.
In the context of drug development, Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate has been investigated for its potential role in modulating enzyme activity and receptor interactions. Studies have demonstrated that this compound can serve as a scaffold for designing novel inhibitors targeting various diseases. For instance, its structural features make it a candidate for developing treatments against neurological disorders, where precise modulation of neurotransmitter receptors is crucial. The compound's ability to engage with specific biological pathways without causing significant off-target effects is highly desirable in modern drug discovery.
The synthesis of Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for characterizing the compound's structure and confirming its identity.
From a pharmacological perspective, Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate exhibits interesting pharmacokinetic properties that make it an attractive candidate for further development. Its moderate solubility in both water and organic solvents allows for versatile formulation strategies, enhancing its potential for therapeutic use. Additionally, preliminary studies suggest that this compound may exhibit low toxicity profiles, which is a critical factor in drug safety assessments.
The integration of computational chemistry tools has significantly accelerated the discovery process for compounds like Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate. Molecular modeling techniques enable researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before conducting expensive wet-lab experiments. This approach not only saves time but also reduces the environmental impact associated with traditional trial-and-error methods.
Future research directions for Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate may include exploring its interactions with specific proteins and enzymes involved in disease pathways. By understanding how this compound interacts at the molecular level, scientists can design more targeted therapies with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.
In conclusion, Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate (CAS No. 887587-29-3) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development, make it a valuable subject of study. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.
887587-29-3 (Tert-butyl 3-(cyclobutylamino)pyrrolidine-1-carboxylate) Related Products
- 199336-83-9(tert-butyl (3R)-3-(methylamino)pyrrolidine-1-carboxylate)
- 169750-01-0(tert-butyl N-methyl-N-[(3S)-pyrrolidin-3-yl]carbamate)
- 887587-20-4(tert-Butyl 3-(Propylamino)pyrrolidine-1-carboxylate)
- 392338-15-7(tert-butyl N-methyl-N-[(3R)-pyrrolidin-3-yl]carbamate)
- 454712-26-6(tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate)
- 1004538-33-3(tert-butyl (3R)-3-(dimethylamino)pyrrolidine-1-carboxylate)
- 147081-59-2((S)-Tert-butyl 3-(methylamino)pyrrolidine-1-carboxylate)
- 820969-25-3(tert-butyl (3S)-3-(isopropylamino)pyrrolidine-1-carboxylate)
- 820969-39-9(1-Pyrrolidinecarboxylic acid, 3-(cyclobutylamino)-, 1,1-dimethylethylester, (3S)-)
- 172478-00-1(tert-butyl N-methyl-N-(pyrrolidin-3-yl)carbamate)